1-(4-chlorophenyl)-4-hydroxy-3-isopropyl-6,3'-bipyridine-2(1H)-one

• Molecular Formula: C19H17ClN2O2
• Molecular Weight: 340.8 g/mol
• IUPAC Name: 1-(4-chlorophenyl)-4-hydroxy-3-propan-2-yl-6-pyridin-3-ylpyridin-2-one
• InChI: InChI=1S/C19H17ClN2O2/c1-12(2)18-17(23)10-16(13-4-3-9-21-11-13)22(19(18)24)15-7-5-14(20)6-8-15/h3-12,23H,1-2H3
• InChI Key: SAZMHORTSSQRSC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(C=C(N(C1=O)C2=CC=C(C=C2)Cl)C3=CN=CC=C3)O

Description

1-(4-chlorophenyl)-4-hydroxy-3-isopropyl-6,3’-bipyridine-2(1H)-one is a complex organic compound with a unique structure that includes a chlorophenyl group, a hydroxy group, and a bipyridine core

Preparation Methods

The synthesis of 1-(4-chlorophenyl)-4-hydroxy-3-isopropyl-6,3’-bipyridine-2(1H)-one typically involves multiple steps, starting with the preparation of the bipyridine core. The reaction conditions often include the use of catalysts and specific reagents to ensure the correct formation of the desired product. Industrial production methods may involve scaling up these reactions and optimizing conditions to maximize yield and purity.

Chemical Reactions Analysis

1-(4-chlorophenyl)-4-hydroxy-3-isopropyl-6,3’-bipyridine-2(1H)-one undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

This compound has a wide range of scientific research applications. In chemistry, it is used as a building block for synthesizing more complex molecules. In biology, it may be studied for its potential biological activity and interactions with biomolecules. In medicine, it could be investigated for its therapeutic potential, including its effects on specific molecular targets and pathways.

Mechanism of Action

The mechanism of action of 1-(4-chlorophenyl)-4-hydroxy-3-isopropyl-6,3’-bipyridine-2(1H)-one involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can lead to changes in cellular processes and pathways, ultimately resulting in the compound’s observed effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

1-(4-chlorophenyl)-4-hydroxy-3-isopropyl-6,3’-bipyridine-2(1H)-one can be compared with other similar compounds, such as 4-chlorophenol and 3,4-dichlorophenylhydrazine hydrochloride . These compounds share some structural similarities but differ in their specific functional groups and overall structure, which can lead to differences in their chemical reactivity and applications. The uniqueness of 1-(4-chlorophenyl)-4-hydroxy-3-isopropyl-6,3’-bipyridine-2(1H)-one lies in its specific combination of functional groups and its potential for diverse applications.